(3,4-dimethylphenyl)(3-methoxybenzyl)amine

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-3,4-dimethylaniline
• InChI: InChI=1S/C16H19NO/c1-12-7-8-15(9-13(12)2)17-11-14-5-4-6-16(10-14)18-3/h4-10,17H,11H2,1-3H3
• InChI Key: FJSYAYYCHDJPNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=CC(=CC=C2)OC)C
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol

Description

(3,4-dimethylphenyl)(3-methoxybenzyl)amine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as DMPBA and is a member of the amine family. DMPBA has been synthesized using various methods and has shown promising results in numerous research studies.

Mechanism of Action

The mechanism of action of DMPBA is not fully understood. However, it is believed that DMPBA acts as a Lewis base catalyst, facilitating the formation of intermediates in organic reactions. DMPBA has also been shown to form complexes with metal ions, which can further enhance its catalytic activity.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of DMPBA. However, studies have shown that DMPBA is not toxic to cells and does not exhibit any significant cytotoxicity. Additionally, DMPBA has been shown to exhibit moderate antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DMPBA in lab experiments is its high purity level. Additionally, DMPBA is relatively easy to synthesize and has shown promising results as a catalyst in various organic reactions. However, one limitation of using DMPBA is its limited solubility in certain solvents, which can make it challenging to use in certain reactions.

Future Directions

There are several future directions for research on DMPBA. One potential area of research is the development of new synthetic methods for DMPBA that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of DMPBA and its potential applications in various areas of organic synthesis. Finally, studies are needed to explore the potential antibacterial and antifungal properties of DMPBA, which could have significant implications in the development of new antibiotics.

Synthesis Methods

The synthesis of DMPBA involves the reaction of 3,4-dimethylphenylamine with 3-methoxybenzyl chloride. This reaction occurs in the presence of a base, typically sodium hydroxide, and a solvent such as ethanol. The reaction yields DMPBA as a white crystalline solid with a high purity level.

Scientific Research Applications

DMPBA has been extensively studied for its potential applications in various areas of scientific research. One of the primary applications of DMPBA is in the field of organic synthesis. DMPBA has been used as a catalyst in various organic reactions, including the synthesis of ketones, esters, and amides. Additionally, DMPBA has been used as a chiral auxiliary in asymmetric synthesis.